Cas no 612048-60-9 (4-2-hydroxy-3-(4-phenylpiperazin-1-yl)propoxybenzohydrazide)

• Product Name: 4-2-hydroxy-3-(4-phenylpiperazin-1-yl)propoxybenzohydrazide
• CAS No: 612048-60-9
• MF: C₂₀H₂₆N₄O₃
• MW: 370.445444583893
• CID: 1627770
• Update Time: 2025-07-23

4-2-hydroxy-3-(4-phenylpiperazin-1-yl)propoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propoxy]-,hydrazide
• Benzoic acid, 4-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propoxy]-, hydrazide
• 4-2-hydroxy-3-(4-phenylpiperazin-1-yl)propoxybenzohydrazide

• Inchi： 1S/C20H26N4O3/c21-22-20(26)16-6-8-19(9-7-16)27-15-18(25)14-23-10-12-24(13-11-23)17-4-2-1-3-5-17/h1-9,18,25H,10-15,21H2,(H,22,26)
• InChI Key： NVXSDROURKINDX-UHFFFAOYSA-N
• SMILES： C(NN)(=O)C1=CC=C(OCC(O)CN2CCN(C3=CC=CC=C3)CC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-2-hydroxy-3-(4-phenylpiperazin-1-yl)propoxybenzohydrazide

Comprehensive Overview of 4-2-hydroxy-3-(4-phenylpiperazin-1-yl)propoxybenzohydrazide (CAS No. 612048-60-9): Properties, Applications, and Research Insights

4-2-hydroxy-3-(4-phenylpiperazin-1-yl)propoxybenzohydrazide (CAS No. 612048-60-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This hydrazide derivative, characterized by a phenylpiperazine moiety and a hydroxypropoxybenzohydrazide backbone, exhibits intriguing pharmacological properties, making it a subject of ongoing scientific exploration.

The compound's molecular structure combines a benzohydrazide core with a 4-phenylpiperazine substituent, linked via a hydroxypropoxy bridge. This configuration contributes to its potential as a modulator of various biological targets, particularly in the central nervous system. Researchers have investigated its interactions with neurotransmitter receptors, with preliminary studies suggesting possible applications in neuropharmacology.

Recent advancements in structure-activity relationship (SAR) studies have highlighted the importance of the hydroxypropoxy linker in determining the compound's bioavailability and target specificity. The presence of both hydrogen bond donors (hydroxy group) and acceptors (carbonyl oxygen) enhances its ability to interact with biological macromolecules, while the phenylpiperazine moiety may contribute to receptor binding affinity.

From a synthetic chemistry perspective, 4-2-hydroxy-3-(4-phenylpiperazin-1-yl)propoxybenzohydrazide presents interesting challenges and opportunities. The incorporation of the piperazine ring requires careful consideration of protecting group strategies and reaction conditions to maintain the integrity of the sensitive hydrazide functionality. Modern synthetic approaches often employ catalytic methods to improve yield and purity of this valuable intermediate.

Analytical characterization of CAS No. 612048-60-9 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods are crucial for verifying the compound's purity and structural integrity, especially given the complexity introduced by the phenylpiperazine and hydroxypropoxy substituents.

In the context of current research trends, this compound has been examined for its potential in addressing several health-related challenges that dominate scientific discourse. Its structural features suggest possible applications in areas that align with contemporary research priorities, though detailed clinical applications remain under investigation. The scientific community continues to explore its mechanism of action through in vitro and in vivo studies.

The stability profile of 4-2-hydroxy-3-(4-phenylpiperazin-1-yl)propoxybenzohydrazide has been a focus of formulation scientists. The compound demonstrates particular sensitivity to environmental factors such as pH and temperature, necessitating specialized storage conditions. These characteristics are critical for researchers working with this material in laboratory settings.

From a regulatory perspective, while CAS No. 612048-60-9 is not classified as hazardous under standard safety protocols, proper handling procedures should always be followed when working with any chemical substance. Material safety data sheets provide essential guidance for researchers utilizing this compound in their investigations.

The commercial availability of 4-2-hydroxy-3-(4-phenylpiperazin-1-yl)propoxybenzohydrazide has increased in recent years, reflecting growing research interest. Suppliers typically offer the compound in various purity grades, with analytical certificates to support research applications. Pricing and availability may vary depending on market demand and production scale.

Future research directions for this compound may include further exploration of its potential biological activities, optimization of its physicochemical properties through structural modifications, and investigation of formulation strategies to enhance its stability and delivery characteristics. The unique combination of phenylpiperazine and benzohydrazide moieties continues to make this compound an interesting subject for medicinal chemistry research.

In summary, 4-2-hydroxy-3-(4-phenylpiperazin-1-yl)propoxybenzohydrazide (CAS No. 612048-60-9) represents a fascinating example of modern medicinal chemistry with potential applications that align with current scientific priorities. Its complex structure and interesting pharmacological profile ensure it remains a compound of significant research interest across multiple disciplines.